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Compound of Interest

Compound Name: Ethyl p-methylbenzenesulfonate

Cat. No.: B128698

An In-depth Technical Guide to the Safety and Handling of Ethyl p-Methylbenzenesulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl p-
methylbenzenesulfonate (also known as ethyl p-toluenesulfonate), a compound utilized in
organic synthesis and pharmaceutical development. Due to its classification as a potential
genotoxic impurity (PGI), stringent adherence to safety protocols is imperative.[1] This
document outlines the material's properties, hazards, handling procedures, and emergency
responses, and includes representative experimental protocols for safety assessment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of ethyl p-
methylbenzenesulfonate is fundamental to its safe handling.
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Property Value Reference

CAS Number 80-40-0 [1112]

Molecular Formula CoH1203S [3114]

Molecular Weight 200.26 g/mol [1114]
White to light brown solid or

Appearance [2][3]
crystals

Melting Point 32-34°C(89.6-93.2 °F)

- _ 158 - 162 °C (316.4 - 323.6 °F)

Boiling Point [2]
at 10 mmHg

Flash Point 157 °C (314.6 °F) [2]

Autoignition Temperature 500 °C (932 °F) [2]

Density 1.174 g/cm3 [3]

B Insoluble in water; soluble in
Solubility [3]
ethanol, ether, and benzene.[3]

Stable under normal
. conditions, but is moisture
Stability N ] ] [6][5]
sensitive.[2] It is considered an

unstable solid.[5]

Hazard Identification and Classification

Ethyl p-methylbenzenesulfonate is classified as a hazardous substance and requires careful
handling.[2]
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Hazard Classification Category GHS Hazard Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed.[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[2]
o Suspected of causing genetic
Germ Cell Mutagenicity Category 2
defects.[2]
) o Suspected of causing cancer.
Carcinogenicity Category 2 2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.[7]

Signal Word: Warning[2][7]

Safety and Handling Precautions

Adherence to the following handling and storage procedures is critical to minimize exposure

and ensure a safe working environment.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling ethyl p-methylbenzenesulfonate.
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PPE Type

Specification

Eye/Face Protection

Chemical safety goggles or face shield (in
compliance with OSHA's 29 CFR 1910.133 or
European Standard EN166).[2][8]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and clothing to prevent skin exposure.[2]
[8] A lab coat should be worn.[1]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation is experienced.[2] A dust
mask of type N95 (US) is also recommended.[7]
Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood.[1]

[9]

Handling and Storage

Precaution

Description

Handling

Obtain special instructions before use and do
not handle until all safety precautions have been
read and understood.[2] Avoid contact with skin,
eyes, and clothing.[8] Do not breathe dust,
fume, gas, mist, vapors, or spray.[2] Wash
hands and any exposed skin thoroughly after
handling.[2] Do not eat, drink, or smoke when

using this product.[2]

Storage

Store in a cool, dry, well-ventilated area away
from incompatible substances.[8] Keep
containers tightly closed.[2] Store locked up.[2]
The product is moisture sensitive.[2][3]

Incompatible Materials

Strong oxidizing agents and strong bases.[2]

Emergency Procedures
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Immediate and appropriate response to an incident is crucial.

First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Get medical attention if irritation

persists.[2]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical
advice/attention if skin irritation occurs. Wash

clothing before reuse.[2][8]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention.[2]
[8]
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Call a POISON CENTER or

doctor/physician if you feel unwell.[2][8]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.
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Step Action

Ensure adequate ventilation. Use personal
Personal Precautions protective equipment as required. Evacuate

personnel to safe areas.[2]

Environmental Precautions Do not let product enter drains.[2]

Sweep up and shovel into suitable containers

Methods for Containment and Cleaning Up for disposal. Avoid generating dusty conditions.

[2](8]

Aspect Guideline

Use water spray, dry chemical, carbon dioxide

Suitable Extinguishing Media i
(COy2), or chemical foam.[2][8]

During a fire, irritating and highly toxic gases
N may be generated by thermal decomposition or
Specific Hazards o ) )
combustion, including carbon monoxide, carbon

dioxide, and sulfur oxides.[2][8]

As in any fire, wear a self-contained breathing
) ) apparatus in pressure-demand, MSHA/NIOSH
Protective Equipment . i
(approved or equivalent), and full protective

gear.[2][8]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national hazardous
waste regulations.[2] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[8]

Experimental Protocols for Safety Assessment

The following are representative protocols for key toxicological assessments. These are based
on established guidelines and should be adapted by qualified personnel for the specific
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substance and regulatory requirements.

Bacterial Reverse Mutation Test (Ames Test)

This protocol is a representative example based on standard Ames test procedures.

Objective: To assess the mutagenic potential of ethyl p-methylbenzenesulfonate by
measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella
typhimurium.

Methodology:

o Strains: Use at least five strains of bacteria, including TA98, TA100, TA1535, TA1537, and E.
coli WP2 uvrA or TA102.

e Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation
system (S9 fraction from induced rat liver).

e Dose Levels: A preliminary toxicity test should be performed to determine the appropriate
concentration range. The main experiment should include a negative control, a positive
control (known mutagens for each strain with and without S9), and at least five
concentrations of ethyl p-methylbenzenesulfonate.

e Procedure (Plate Incorporation Method): a. To 2 mL of molten top agar at 45°C, add 0.1 mL
of an overnight bacterial culture, 0.1 mL of the test substance solution (or control), and 0.5
mL of S9 mix (for activated assays) or buffer (for non-activated assays). b. Vortex the mixture
and pour it onto the surface of a minimal glucose agar plate. c. Incubate the plates at 37°C
for 48-72 hours.

o Data Analysis: Count the number of revertant colonies on each plate. A positive response is
defined as a dose-related increase in the number of revertant colonies to at least twice the
background (negative control) count.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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Objective: To determine the potential of ethyl p-methylbenzenesulfonate to cause skin
irritation or corrosion.

Methodology:
o Test Animal: Healthy, young adult albino rabbit.

o Preparation: Approximately 24 hours before the test, clip the fur from a small area (approx. 6
cm?) on the animal's back.

o Application: Apply 0.5 g of the solid test substance to the prepared skin area and cover with
a gauze patch and semi-occlusive dressing.

o Exposure: The exposure duration is 4 hours. After exposure, remove the patch and any
residual test substance.

o Observation: Examine the skin for erythema and edema at 1, 24, 48, and 72 hours after
patch removal. Continue observations for up to 14 days if the effects persist.

e Scoring: Grade the skin reactions according to a standardized scoring system (e.g., Draize
scale).

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To assess the potential of ethyl p-methylbenzenesulfonate to cause eye irritation
or corrosion.

Methodology:
o Test Animal: Healthy, young adult albino rabbit.

e Procedure: a. Examine both eyes of the animal 24 hours before testing. b. Apply a single
dose of the test substance (e.g., 0.1 mL of a solution or 0.1 g of a solid) into the conjunctival
sac of one eye. The other eye serves as a control. c. Gently hold the eyelids together for
about one second.
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« Observation: Examine the eyes at 1, 24, 48, and 72 hours after application. Score lesions of
the cornea, iris, and conjunctiva using a standardized system. The observation period may
be extended to 21 days to evaluate the reversibility of effects.
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Caption: Workflow for responding to a spill of ethyl p-methylbenzenesulfonate.
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Caption: Decision tree for first aid response to exposure.
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Caption: Workflow for risk assessment when handling the substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Ethyl p-methylbenzenesulfonate safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128698#ethyl-p-methylbenzenesulfonate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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